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Introduction

OM-153 is a novel, potent, and selective small molecule inhibitor of the tankyrase enzymes,
TNKS1 and TNKS2.[1][2][3][4] These enzymes are key regulators of the Wnt/(3-catenin
signaling pathway.[1][2][3] Tankyrases poly-ADP-ribosylate AXIN proteins, marking them for
ubiquitination and subsequent degradation by the proteasome.[1][2] AXIN is a crucial
component of the B-catenin destruction complex, which also includes APC, GSK3[3, and CK1.
In the absence of Wnt signaling, this complex phosphorylates -catenin, leading to its
degradation and keeping cytoplasmic levels low.[5][6]

By inhibiting tankyrases, OM-153 stabilizes AXIN levels, thereby enhancing the activity of the
destruction complex and promoting the degradation of 3-catenin.[1][7] This leads to a reduction
in the nuclear translocation of B-catenin and subsequent downregulation of Wnt target gene
expression.[1][7] Dysregulation of the Wnt/(3-catenin pathway is a hallmark of many cancers,
particularly colorectal cancer, making tankyrase inhibitors like OM-153 a promising therapeutic
strategy.[3][8]
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These application notes provide a summary of the effects of OM-153 on [3-catenin levels as
determined by Western blot analysis and offer a detailed protocol for researchers to conduct
similar experiments.

Data Presentation: Effect of OM-153 on B-catenin
Levels

The following table summarizes the quantitative analysis of total 3-catenin protein levels in
COLO 320DM human colon carcinoma xenografts following oral, twice-daily treatment with
OM-153 for 34 days. The data is presented as the mean relative protein level compared to the
vehicle-treated control group. This data is derived from in vivo studies and demonstrates a
dose-dependent reduction in total 3-catenin levels.[1][9]

Mean Relative Total B-catenin Level (vs.
Treatment Group (OM-153 Dose, mg/kg)

Vehicle)
Vehicle Control 1.00
0.33 ~0.85
1 ~0.70
3.3 ~0.60
10 ~0.55

Note: The quantitative data are estimations derived from the graphical representation of
quantified protein immunoblot ratios in Brinch et al., Cancer Research Communications, 2022.

[1][]

Signaling Pathway and Experimental Workflow

Below are diagrams illustrating the Wnt/p-catenin signaling pathway and the experimental
workflow for Western blot analysis of 3-catenin.
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Wnt/B-catenin signaling pathway and the mechanism of OM-153 action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b10831408?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC9981206/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9981206/
https://www.researchgate.net/publication/359911535_The_Tankyrase_Inhibitor_OM-153_Demonstrates_Antitumor_Efficacy_and_a_Therapeutic_Window_in_Mouse_Models
https://www.researchgate.net/figure/OM-153-inhibits-WNT-b-catenin-YAP-and-MYC-signaling-and-shows-an-antiproliferative_fig2_359911535
https://orcid.org/0000-0001-6926-7131
https://pmc.ncbi.nlm.nih.gov/articles/PMC2924816/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2924816/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2924816/
https://www.biorxiv.org/content/10.1101/2025.11.13.688191v1.full-text
https://aacrjournals.org/cancerrescommun/article/2/4/233/694510/The-Tankyrase-Inhibitor-OM-153-Demonstrates
https://aacrjournals.org/cancerrescommun/issue/2/4
https://www.biorxiv.org/content/10.1101/2025.03.31.646301v1.full-text
https://www.benchchem.com/product/b10831408/docs#application-notes-and-protocols-analysis-of-catenin-levels-following-om-153-treatment
https://www.benchchem.com/product/b10831408/docs#application-notes-and-protocols-analysis-of-catenin-levels-following-om-153-treatment
https://www.benchchem.com/product/b10831408/docs#application-notes-and-protocols-analysis-of-catenin-levels-following-om-153-treatment
https://www.benchchem.com/product/b10831408/docs#application-notes-and-protocols-analysis-of-catenin-levels-following-om-153-treatment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831408?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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